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Introduction
Cytisine, a quinolizidine alkaloid derived from the seeds of plants belonging to the Fabaceae

family, such as Cytisus laburnum (golden rain acacia), has a long and fascinating history in the

realm of pharmacology.[1] For decades, it has been utilized as a smoking cessation aid,

particularly in Central and Eastern Europe, predating many of the currently available

pharmacotherapies.[2][3] This technical guide provides a comprehensive historical perspective

on cytisine research, detailing its discovery, early investigations, mechanism of action, and the

evolution of clinical trials that have shaped our understanding of its efficacy and safety. The

document is intended to serve as a valuable resource for researchers, scientists, and drug

development professionals interested in the journey of this remarkable natural compound.

Early Discovery and Historical Milestones
The history of cytisine research spans over two centuries, marked by its initial isolation and

subsequent recognition of its physiological effects.

1818: The alkaloid cytisine was first discovered.[2][4]
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1865: Cytisine was first isolated from the seeds of Cytisus laburnum.

1912: The biological effects of cytisine were reported to be nearly identical to those of

nicotine, leading to the proposal of its use as a tobacco substitute.

World War II: German and Russian soldiers reportedly smoked the Cytisus plant as a

tobacco substitute.

1961: Bulgarian pharmacist Strashimir Ingilizov synthesized "Tabex," a smoking cessation

aid using cytisine.

1964: The Bulgarian pharmaceutical company Sopharma began marketing cytisine as a

smoking cessation aid under the brand name Tabex.

1960s-1970s: The first clinical trials of cytisine for smoking cessation were conducted in

Eastern and Central Europe, with published results in non-English journals.

Mechanism of Action: A Partial Agonist of Nicotinic
Acetylcholine Receptors
Cytisine's efficacy as a smoking cessation aid stems from its specific interaction with nicotinic

acetylcholine receptors (nAChRs) in the brain. It acts as a partial agonist, particularly at the

α4β2 nAChR subtype, which is crucial for mediating the reinforcing effects of nicotine and the

subsequent development of addiction.

As a partial agonist, cytisine binds to and stimulates the α4β2 nAChRs, but to a lesser degree

than nicotine. This action has a dual effect:

Alleviation of Withdrawal Symptoms: By providing a low level of stimulation to the nAChRs,

cytisine helps to mitigate the craving and withdrawal symptoms that occur upon smoking

cessation.

Reduction of Smoking Reinforcement: By occupying the nAChRs, cytisine competitively

inhibits the binding of nicotine from tobacco smoke, thereby reducing the rewarding and

reinforcing effects of smoking.
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The structural similarity between cytisine and nicotine allows it to fit into the same receptor

binding pocket. This interaction is key to its therapeutic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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